Cas no 16773-52-7 (2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole)

• Product Name: 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole
• CAS No: 16773-52-7
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 152326
• PubChem ID: 86063
• Update Time: 2025-08-03

2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-methyl-5-nitro-1-(2-oxiranylmethyl)-
• 1-(2,3-EPOXYPROPYL)-2-METHYL-5-NITROIMIDAZOLE
• 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole
• 2-methyl-5-nitro-1-(oxiran-2-ylmethyl)imidazole
• 1-(2,3-Epoxypropyl)-2-methyl-5-nitroimidazol
• 2-methyl-5-nitro-1-oxiranylmethyl-1H-imidazole
• 3-(2-methyl-5-nitro-1H-imidazolyl)-1,2-epoxypropane
• Imidazole,1-(2,3-epoxypropyl)-2-methyl-5-nitro
• Brn 0613771
• Ornidazole Impurity Ⅳ
• 1-(2,3-epoxypropyl)-2-methyl-5-nitro-imidazol
• 1-(Oxiranylmethyl)-2-methyl-5-nitro-1H-imidazole
• Imidazole, 1-(2,3-epoxypropyl)-2-methyl-5-nitro-
• 2-Methyl-5-nitro-1-(oxiran-2-ylmethyl)-1H-imidazole
• ORNIDAZOLE METABOLITE M3
• Ornidazole Epoxide
• 2-Methyl-5-nitro-1-[(oxiran-2-yl)methyl]-1H-imidazole
• SCHEMBL10676349
• 3'-DE(CHLORO)-2',3'-EPOXY-ORNIDAZOLE
• 1H-IMIDAZOLE, 2-METHYL-5-NITRO-1-(2-OXIRANYLMETHYL)-
• C59XV6EY55
• FT-0729778
• UNII-C59XV6EY55
• BCP33862
• DTXSID00937382
• A899397
• 3-(2-Methyl-5-nitro-1H-imidazol-1-yl)-1,2-epoxypropane
• AKOS006279026
• 16773-52-7
• DB-025462

• Inchi： 1S/C7H9N3O3/c1-5-8-2-7(10(11)12)9(5)3-6-4-13-6/h2,6H,3-4H2,1H3
• InChI Key： NLXRQOREXATYEE-UHFFFAOYSA-N
• SMILES： O1CC1CN1C(=CN=C1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 183.06400
• Monoisotopic Mass: 183.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 111-112 ºC (ethyl acetate )
• Boiling Point: 395.5°Cat760mmHg
• Flash Point: 193°C
• Refractive Index: 1.684
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 76.17000
• LogP: 1.02170

Additional information on 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole

Comprehensive Overview of 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole (CAS No. 16773-52-7)

2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole (CAS No. 16773-52-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features an imidazole ring substituted with a methyl group at the 2-position, a nitro group at the 5-position, and an oxiranylmethyl moiety at the 1-position. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

In recent years, the demand for nitroimidazole derivatives like 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a precursor for antimicrobial agents and anticancer compounds, aligning with the growing focus on combating antibiotic resistance and innovative oncology treatments. The oxirane (epoxide) ring in its structure also opens avenues for polymer chemistry and cross-linking reactions, making it relevant to sustainable material development—a hot topic in green chemistry.

The synthesis of CAS No. 16773-52-7 typically involves multi-step organic reactions, including nitration and epoxidation, which are widely discussed in academic literature. Its stability under various conditions and reactivity with nucleophiles are key areas of study, often highlighted in patents and journal articles. For instance, its role in forming heterocyclic scaffolds is critical for designing enzyme inhibitors, a trending subtopic in medicinal chemistry forums and search queries.

From an industrial perspective, 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole is valued for its scalability and compatibility with flow chemistry techniques—a modern approach to chemical manufacturing that reduces waste and energy consumption. This aligns with the global push toward sustainable synthesis, a frequently searched term among chemists and environmental scientists. Additionally, its electrophilic properties make it a candidate for click chemistry applications, further expanding its utility in bioconjugation and diagnostics.

Safety and handling of CAS No. 16773-52-7 are often queried in professional databases, emphasizing the need for proper personal protective equipment (PPE) and ventilation during lab use. While not classified as hazardous under standard regulations, its nitro and epoxide functionalities warrant cautious handling—a detail frequently underscored in safety data sheets (SDS) and industry guidelines.

In summary, 2-Methyl-5-nitro-1-(2-oxiranylmethyl)-1H-imidazole represents a bridge between traditional organic synthesis and cutting-edge applications. Its relevance to drug development, green chemistry, and advanced materials ensures its continued prominence in scientific discourse. As research evolves, this compound is poised to play a pivotal role in addressing contemporary challenges in health and technology.